Cas no 1482476-09-4 ((2-bromo-5-chlorophenyl)methylhydrazine)

• Product Name: (2-bromo-5-chlorophenyl)methylhydrazine
• CAS No: 1482476-09-4
• MF: C₇H₈BrClN₂
• MW: 235.508819580078
• CID: 5151122
• PubChem ID: 66155664
• Update Time: 2025-05-20

(2-bromo-5-chlorophenyl)methylhydrazine Chemical and Physical Properties

Names and Identifiers

• Hydrazine, [(2-bromo-5-chlorophenyl)methyl]-
• (2-Bromo-5-chlorobenzyl)hydrazine
• (2-bromo-5-chlorophenyl)methylhydrazine

• Inchi： 1S/C7H8BrClN2/c8-7-2-1-6(9)3-5(7)4-11-10/h1-3,11H,4,10H2
• InChI Key： ASTQNFCATWIXHE-UHFFFAOYSA-N
• SMILES： N(CC1=CC(Cl)=CC=C1Br)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2-bromo-5-chlorophenyl)methylhydrazine

Introduction to (2-bromo-5-chlorophenyl)methylhydrazine (CAS No. 1482476-09-4)

(2-bromo-5-chlorophenyl)methylhydrazine, with the CAS number 1482476-09-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and chemical synthesis. This compound, characterized by its bromo and chloro substituents on a phenyl ring coupled with a methylhydrazine moiety, exhibits unique chemical properties that make it a valuable intermediate in the development of various pharmacologically active agents.

The structural features of (2-bromo-5-chlorophenyl)methylhydrazine contribute to its versatility in synthetic chemistry. The presence of both bromine and chlorine atoms on the aromatic ring enhances its reactivity, allowing for further functionalization through cross-coupling reactions, nucleophilic substitutions, and other organic transformations. These properties are particularly useful in the construction of more complex molecular architectures, which are often required in drug discovery efforts.

In recent years, there has been a growing interest in exploring the pharmacological potential of hydrazine derivatives. The hydrazine moiety, in particular, has been implicated in various biological pathways, making it a key structural element in many therapeutic agents. Research has demonstrated that hydrazine-based compounds can interact with biological targets such as enzymes and receptors, leading to effects that are relevant to diseases ranging from cancer to infectious disorders.

One of the most compelling areas of investigation involving (2-bromo-5-chlorophenyl)methylhydrazine is its role as a precursor in the synthesis of kinase inhibitors. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By designing molecules that specifically inhibit kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The bromo and chloro substituents on the phenyl ring of (2-bromo-5-chlorophenyl)methylhydrazine provide handles for further derivatization, enabling the creation of novel kinase inhibitors with tailored properties.

Moreover, the compound has shown promise in the development of antimicrobial agents. The unique structural motif of (2-bromo-5-chlorophenyl)methylhydrazine allows it to interact with bacterial enzymes and cell wall components, disrupting essential biological processes. This has led to investigations into its efficacy against resistant bacterial strains, highlighting its potential as a lead compound for new antibiotics.

The synthesis of (2-bromo-5-chlorophenyl)methylhydrazine involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include halogenation of benzene derivatives followed by nucleophilic substitution with hydrazine or its derivatives. Advances in catalytic systems and green chemistry principles have enabled more efficient and sustainable methods for producing this compound, aligning with the broader goals of modern pharmaceutical research.

In conclusion, (2-bromo-5-chlorophenyl)methylhydrazine (CAS No. 1482476-09-4) represents a significant compound in the realm of medicinal chemistry. Its unique structural features and reactivity make it a valuable building block for the synthesis of biologically active molecules. As research continues to uncover new therapeutic applications, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.